Cas no 2137451-92-2 (Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)-)

• Product Name: Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)-
• CAS No: 2137451-92-2
• MF: C₁₀H₁₈N₂O₂S
• MW: 230.327121257782
• CID: 5256175
• Update Time: 2025-07-17

Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- Chemical and Physical Properties

Names and Identifiers

• Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)-

• Inchi： 1S/C10H18N2O2S/c13-10(14)6-11-8-2-1-3-12-4-5-15-7-9(8)12/h8-9,11H,1-7H2,(H,13,14)
• InChI Key： NLYIXNPQUGIAEM-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNC1C2N(CCC1)CCSC2

Additional information on Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)-

Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- (CAS No. 2137451-92-2): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- (CAS No. 2137451-92-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of amino acid derivatives and is characterized by its complex heterocyclic structure, which includes an octahydropyrido[2,1-c][1,4]thiazine ring system.

The octahydropyrido[2,1-c][1,4]thiazine ring system is a key structural motif that imparts several interesting properties to this compound. The presence of this ring system confers enhanced stability and solubility, making it a promising candidate for various pharmaceutical applications. Additionally, the glycine moiety attached to the nitrogen atom of the thiazine ring adds further complexity and functionality to the molecule.

Recent studies have highlighted the potential of Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- in modulating various biological processes. One of the most notable areas of research is its role as a potential neuroprotective agent. In vitro and in vivo studies have shown that this compound can effectively protect neurons from oxidative stress and neurotoxicity. This property makes it a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Another area of interest is its potential as an anti-inflammatory agent. Inflammatory responses are central to many chronic diseases, and compounds that can effectively modulate these responses are highly sought after. Research has demonstrated that Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- have also been extensively studied. Preclinical data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has been shown to have good oral bioavailability and a long half-life, which are desirable characteristics for a therapeutic agent.

In terms of safety and toxicity, preliminary studies suggest that Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- is well-tolerated at therapeutic doses. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The synthetic route for Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- has been optimized to ensure high yields and purity. The synthesis typically involves several steps, including the formation of the thiazine ring system followed by the attachment of the glycine moiety. Advances in synthetic chemistry have made it possible to produce this compound on a large scale with high efficiency.

From a clinical perspective, Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- is currently in various stages of development for different therapeutic indications. Early-phase clinical trials have shown promising results in terms of safety and efficacy. Ongoing studies are focused on optimizing dosing regimens and exploring combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, Glycine, N-(octahydropyrido[2,1-c][1,4]thiazin-9-yl)- (CAS No. 2137451-92-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Continued research will likely uncover additional benefits and applications for this intriguing molecule.